N-[2-(1-tert-butyl-3,4,6-trimethyl-5-pyrazolo[3,4-b]pyridinyl)ethyl]carbamic acid ethyl ester

• Molecular Formula: C18H28N4O2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: ethyl N-[2-(1-tert-butyl-3,4,6-trimethylpyrazolo[3,4-b]pyridin-5-yl)ethyl]carbamate
• InChI: InChI=1S/C18H28N4O2/c1-8-24-17(23)19-10-9-14-11(2)15-13(4)21-22(18(5,6)7)16(15)20-12(14)3/h8-10H2,1-7H3,(H,19,23)
• InChI Key: POSNDLRTSIMCBO-UHFFFAOYSA-N
• SMILES: CCOC(=O)NCCC1=C(C2=C(N=C1C)N(N=C2C)C(C)(C)C)C

Description

N-[2-(1-tert-butyl-3,4,6-trimethyl-5-pyrazolo[3,4-b]pyridinyl)ethyl]carbamic acid ethyl ester is a pyrazolopyridine.

Scientific Research Applications

Synthetic and Crystallographic Studies

• The compound has been utilized in synthetic and crystallographic studies. One example is the preparation of similar compounds from various starting materials and their characterization through techniques like FT-NMR and FT-IR spectroscopy, and X-ray diffraction studies (Kant, Singh, & Agarwal, 2015).

Reactivity and Synthesis Research

• Research on the reactivity of similar compounds towards different chemical reactions, exploring new synthetic pathways and potential applications in chemical synthesis (Mironovich & Shcherbinin, 2014).

Intermediate in Pharmaceutical Synthesis

• Use as an important intermediate in the synthesis of pharmaceuticals, such as anticoagulants. This involves studying the structural properties and crystallization behavior of the compound (Wang et al., 2017).

Asymmetric Synthesis Research

• Application in asymmetric synthesis, particularly in the synthesis of pyrrolo[2,1-a]isoquinolines, showcasing its role in the development of novel synthetic methodologies (Garcia et al., 2006).

Novel Heterocyclic Compound Synthesis

• Utilization in the synthesis of novel heterocyclic compounds, contributing to the discovery of new molecules with potential therapeutic or industrial applications (Ivanov et al., 2017).

Antiviral Research

• Investigation of similar compounds for their antiviral activities, emphasizing the compound's potential in medicinal chemistry (Bernardino et al., 2007).